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Compound of Interest

Compound Name: 1H-Indazole-5-boronic acid

Cat. No.: B1318709

Solubility Profile of 1H-Indazole-5-boronic acid:
A Technical Guide

This technical guide provides a comprehensive overview of the solubility characteristics of 1H-
Indazole-5-boronic acid in common laboratory solvents. Directed at researchers, scientists,
and professionals in drug development, this document outlines the available solubility
information, presents detailed experimental protocols for solubility determination, and visualizes
key processes to facilitate practical application.

Introduction to 1H-Indazole-5-boronic acid

1H-Indazole-5-boronic acid is a versatile building block in organic synthesis, most notably
utilized in palladium-catalyzed Suzuki-Miyaura cross-coupling reactions to form carbon-carbon
bonds.[1] Its utility in the synthesis of complex organic molecules makes it a valuable
compound in medicinal chemistry and materials science.[1] An understanding of its solubility in
various organic solvents is critical for optimizing reaction conditions, purification processes, and
formulation development.

Compound Properties:
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Property Value Reference
CAS Number 338454-14-1 [1][21[3]
Molecular Formula C7H7BN20:2 [1112][31[4]
Molecular Weight 161.95 g/mol [21[31[4]
Appearance White to off-white solid/powder  [1][5]
Melting Point 175-180 °C [2][3]

Solubility Profile

Quantitative solubility data for 1H-Indazole-5-boronic acid in common laboratory solvents is
not extensively available in public literature. However, qualitative information and data from
analogous compounds, such as phenylboronic acid, can provide valuable insights into its
expected solubility behavior. The solubility of boronic acids is generally influenced by the
polarity of the solvent and the nature of substituents on the aromatic ring.[6]

Qualitative Solubility of Boronic Acids

General literature suggests that boronic acids exhibit a range of solubilities. For instance,
phenylboronic acid has high solubility in ethers and ketones, moderate solubility in chloroform,
and very low solubility in hydrocarbons.[7][8][9] The hydroxyl groups of the boronic acid moiety
can participate in hydrogen bonding, which influences their solubility in polar solvents.[10]

Analogous Quantitative Data: Solubility of
Phenylboronic Acid

Due to the lack of specific data for 1H-Indazole-5-boronic acid, the following table presents
the solubility of the parent compound, phenylboronic acid, in various organic solvents. This
information can serve as a useful proxy for estimating the solubility behavior of 1H-Indazole-5-
boronic acid. The data is presented as the temperature at which a specific mole fraction of the
solute dissolves.
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Solvent Mole Fraction (x) Temperature (°C)
Chloroform 0.05 ~40
3-Pentanone 0.10 ~30
Acetone 0.10 ~25
Dipropyl ether 0.15 ~35
Methylcyclohexane 0.005 ~50

Note: Data is estimated from graphical representations in cited literature and should be used as
a general guideline.[7][9]

Experimental Protocol for Solubility Determination

A reliable and commonly used technique for determining the solubility of boronic acids is the
dynamic (or synthetic) method.[6][7][10][11] This method involves the visual or instrumental
observation of the dissolution of a solid in a liquid upon controlled heating.[10]

Materials and Equipment

» Jacketed glass vessel with a magnetic stirrer

Circulating thermostat bath

Calibrated thermometer or temperature probe

Luminance probe or laser beam and photodetector for turbidity measurement

Analytical balance

Procedure

o Sample Preparation: Accurately weigh a specific amount of 1H-Indazole-5-boronic acid and
the chosen organic solvent into the jacketed glass vessel to create a biphasic sample of
known composition.[10][11]
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e Heating and Stirring: Place the vessel in the thermostat bath and begin vigorous stirring to
ensure the mixture is homogeneous. Heat the sample at a slow, constant rate (e.g., 0.1-0.5
°C/min).[10][11]

 Turbidity Monitoring: Continuously monitor the turbidity of the solution. This can be done by
observing the scattering of a laser beam passing through the solution or by using a
luminance probe to measure the intensity of light transmission.[10][11]

o Determination of Dissolution Temperature: Record the temperature at which the last solid
particles disappear and the solution becomes clear. This is the solubility temperature for that
specific composition. A sharp increase in measured light intensity will indicate this point.[10]
[11]

» Data Collection: Repeat the procedure with different compositions of the solute and solvent
to construct a solubility curve, plotting solubility (in mole fraction or g/100g of solvent) versus
temperature.[11]

Visualizing Experimental and Synthetic Workflows

To further aid researchers, the following diagrams illustrate the experimental workflow for
solubility determination and a key synthetic application of 1H-Indazole-5-boronic acid.
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Dynamic Solubility Determination Workflow
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Caption: Workflow for the dynamic method of solubility determination.

Suzuki-Miyaura Cross-Coupling Reaction
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Caption: Key application: Suzuki-Miyaura cross-coupling reaction.

Conclusion

While specific quantitative solubility data for 1H-Indazole-5-boronic acid remains limited in
publicly accessible literature, this guide provides a framework for researchers to understand
and determine its solubility profile. By utilizing analogous data and employing the detailed
experimental protocol, scientists can effectively work with this important synthetic building
block. The provided visualizations offer a clear overview of both the solubility determination
process and a primary application, facilitating a more informed approach to its use in research
and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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